Diethyl Chlorophosphate
Diethyl Chlorophosphate
Diethyl chlorophosphate is a clear liquid. This material is used as an intermediate in organic synthesis. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
814-49-3
VCID:
VC0140194
InChI:
InChI=1S/C4H10ClO3P/c1-3-7-9(5,6)8-4-2/h3-4H2,1-2H3
SMILES:
CCOP(=O)(OCC)Cl
Molecular Formula:
C4H10ClO3P
Molecular Weight:
172.55 g/mol
Diethyl Chlorophosphate
CAS No.: 814-49-3
Reference Standards
VCID: VC0140194
Molecular Formula: C4H10ClO3P
Molecular Weight: 172.55 g/mol
| CAS No. | 814-49-3 |
|---|---|
| Product Name | Diethyl Chlorophosphate |
| Molecular Formula | C4H10ClO3P |
| Molecular Weight | 172.55 g/mol |
| IUPAC Name | 1-[chloro(ethoxy)phosphoryl]oxyethane |
| Standard InChI | InChI=1S/C4H10ClO3P/c1-3-7-9(5,6)8-4-2/h3-4H2,1-2H3 |
| Standard InChIKey | LGTLXDJOAJDFLR-UHFFFAOYSA-N |
| Impurities | 95% minimum purity grade |
| SMILES | CCOP(=O)(OCC)Cl |
| Canonical SMILES | CCOP(=O)(OCC)Cl |
| Boiling Point | 140 °F at 2 mm Hg (EPA, 1998) 93.5 °C 60 °C @ 2 mm Hg |
| Colorform | Water-white liquid |
| Density | 1.1915 at 77 °F (EPA, 1998) 1.1915 @ 25 °C |
| Physical Description | Diethyl chlorophosphate is a clear liquid. This material is used as an intermediate in organic synthesis. (EPA, 1998) |
| Description | Diethyl chlorophosphate is a clear liquid. This material is used as an intermediate in organic synthesis. (EPA, 1998) |
| Solubility | Sol in alcohols |
| Synonyms | Phosphorochloridic Acid Diethyl Ester; Ethyl Phosphorochloridate; Chlorodiethoxyphosphine Oxide; Chlorodiethylphosphate; Diethoxyphosphorus Oxychloride; Diethyl Phosphoric Chloride; Ethyl Phosphorochloridate; O,O-Diethyl Chlorophosphate; Phosphoric A |
| Vapor Density | 5.94 (EPA, 1998) (Relative to Air) 5.94 |
| PubChem Compound | 13139 |
| Last Modified | Nov 11 2021 |
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